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Compound of Interest

Compound Name: 2-Amino-5-chloro-4-picoline

Cat. No.: B1330564 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-5-chloro-4-
picoline

This technical guide provides essential physicochemical data for 2-Amino-5-chloro-4-
picoline, a compound of interest for researchers, scientists, and professionals in the field of

drug development and organic synthesis.

Physicochemical Data
The fundamental molecular properties of 2-Amino-5-chloro-4-picoline have been determined

and are summarized below. This data is critical for experimental design, reaction stoichiometry,

and analytical characterization.

Property Value

Molecular Formula C6H7ClN2[1]

Molecular Weight 142.59 g/mol [1]

Structural and Molecular Relationships
The identity of a chemical compound is fundamentally defined by its name, molecular formula,

and corresponding molecular weight. The logical relationship between these identifiers for 2-
Amino-5-chloro-4-picoline is illustrated in the following diagram.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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